Cas no 1214342-01-4 (2-(5-Bromo-3-methylpyridin-2-yl)acetic acid)

2-(5-Bromo-3-methylpyridin-2-yl)acetic acid structure
1214342-01-4 structure
Product Name:2-(5-Bromo-3-methylpyridin-2-yl)acetic acid
CAS No:1214342-01-4
MF:C8H8BrNO2
MW:230.058621406555
CID:1082644
PubChem ID:72206858
Update Time:2025-09-19

2-(5-Bromo-3-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromo-3-methylpyridin-2-yl)acetic acid
    • 1214342-01-4
    • Inchi: 1S/C8H8BrNO2/c1-5-2-6(9)4-10-7(5)3-8(11)12/h2,4H,3H2,1H3,(H,11,12)
    • InChI Key: YPPKLJCBNLEBOC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CC(=O)O)C(C)=C1

Computed Properties

  • Exact Mass: 228.97384g/mol
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.2Ų

2-(5-Bromo-3-methylpyridin-2-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A025006731-1g
5-Bromo-3-methylpyridine-2-acetic acid
1214342-01-4 95%
1g
$699.00 2023-09-04
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